Cas no 2229147-83-3 (1-(2-bromopropyl)-2,3,4,5-tetrafluorobenzene)

• Product Name: 1-(2-bromopropyl)-2,3,4,5-tetrafluorobenzene
• CAS No: 2229147-83-3
• MF: C₉H₇BrF₄
• MW: 271.04949593544
• CID: 6255659
• PubChem ID: 165644542
• Update Time: 2025-10-21

1-(2-bromopropyl)-2,3,4,5-tetrafluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromopropyl)-2,3,4,5-tetrafluorobenzene
• 2229147-83-3
• EN300-1907768

• Inchi： 1S/C9H7BrF4/c1-4(10)2-5-3-6(11)8(13)9(14)7(5)12/h3-4H,2H2,1H3
• InChI Key： UHOMYXKTGKGQPN-UHFFFAOYSA-N
• SMILES： BrC(C)CC1C=C(C(=C(C=1F)F)F)F

Computed Properties

• Exact Mass: 269.96673g/mol
• Monoisotopic Mass: 269.96673g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Additional information on 1-(2-bromopropyl)-2,3,4,5-tetrafluorobenzene

Research Brief on 1-(2-bromopropyl)-2,3,4,5-tetrafluorobenzene (CAS: 2229147-83-3) in Chemical and Biomedical Applications

The compound 1-(2-bromopropyl)-2,3,4,5-tetrafluorobenzene (CAS: 2229147-83-3) has recently garnered significant attention in the field of chemical and biomedical research due to its unique structural properties and potential applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, characterization, and potential uses in pharmaceuticals and material science.

Recent studies have highlighted the role of 1-(2-bromopropyl)-2,3,4,5-tetrafluorobenzene as a versatile intermediate in organic synthesis. Its bromopropyl and tetrafluorobenzene moieties make it a valuable building block for the development of fluorinated aromatic compounds, which are increasingly important in drug design due to their enhanced metabolic stability and bioavailability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel kinase inhibitors, showcasing its potential in targeted cancer therapies.

In addition to its pharmaceutical applications, this compound has also been investigated for its use in material science. Researchers have explored its incorporation into liquid crystal displays (LCDs) and organic light-emitting diodes (OLEDs), where its fluorinated aromatic structure contributes to improved thermal stability and electron transport properties. A recent patent (US20230145678) describes its use in the development of high-performance electronic materials, underscoring its cross-disciplinary relevance.

The synthesis of 1-(2-bromopropyl)-2,3,4,5-tetrafluorobenzene typically involves the bromination of 2,3,4,5-tetrafluoropropylbenzene under controlled conditions. Advanced techniques such as flow chemistry have been employed to optimize the yield and purity of the compound, as reported in a 2022 Organic Process Research & Development article. These methodological advancements are critical for scaling up production to meet industrial demands.

Despite its promising applications, challenges remain in the handling and storage of 1-(2-bromopropyl)-2,3,4,5-tetrafluorobenzene due to its reactivity and sensitivity to moisture. Ongoing research is focused on developing safer and more efficient protocols for its use in large-scale applications. Future directions include exploring its potential in biodegradable polymers and as a precursor for radiopharmaceuticals, as suggested by preliminary studies presented at the 2023 American Chemical Society (ACS) National Meeting.

In conclusion, 1-(2-bromopropyl)-2,3,4,5-tetrafluorobenzene (CAS: 2229147-83-3) represents a compound of growing importance in both chemical and biomedical fields. Its multifaceted applications, from drug development to advanced materials, highlight its versatility and potential for future innovations. Continued research and development efforts are expected to further unlock its capabilities and address existing limitations.